3-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methylpyridin-2-yl)propanamide
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Description
3-(6,7-Dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methylpyridin-2-yl)propanamide is a quinazolinone derivative characterized by a 6,7-dimethoxy-substituted quinazolin-4-one core linked via a propanamide chain to a 3-methylpyridin-2-yl group. Quinazolinones are pharmacologically significant due to their roles as kinase inhibitors, antimicrobial agents, and anticancer compounds . The 6,7-dimethoxy substituents on the quinazolinone ring may enhance hydrogen bonding and metabolic stability, while the propanamide linker and terminal 3-methylpyridin-2-yl group likely influence target selectivity and solubility.
Properties
Molecular Formula |
C19H20N4O4 |
|---|---|
Molecular Weight |
368.4 g/mol |
IUPAC Name |
3-(6,7-dimethoxy-4-oxoquinazolin-3-yl)-N-(3-methylpyridin-2-yl)propanamide |
InChI |
InChI=1S/C19H20N4O4/c1-12-5-4-7-20-18(12)22-17(24)6-8-23-11-21-14-10-16(27-3)15(26-2)9-13(14)19(23)25/h4-5,7,9-11H,6,8H2,1-3H3,(H,20,22,24) |
InChI Key |
AJKBFJVNTVSGHM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N=CC=C1)NC(=O)CCN2C=NC3=CC(=C(C=C3C2=O)OC)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of “3-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methylpyridin-2-yl)propanamide” typically involves the following steps:
Formation of the Quinazolinone Core: The quinazolinone core can be synthesized by the condensation of anthranilic acid derivatives with formamide or its equivalents under acidic or basic conditions.
Introduction of Methoxy Groups: The methoxy groups at positions 6 and 7 can be introduced via methylation reactions using methyl iodide or dimethyl sulfate in the presence of a base.
Formation of the Amide Linkage: The final step involves the coupling of the quinazolinone derivative with 3-methylpyridine-2-amine using coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) in an appropriate solvent like dichloromethane.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound may undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of quinones.
Reduction: Reduction of the quinazolinone core can yield dihydroquinazolinone derivatives.
Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.
Substitution: Nucleophiles like amines or thiols can be used in the presence of a base.
Major Products
Oxidation: Quinone derivatives.
Reduction: Dihydroquinazolinone derivatives.
Substitution: Various substituted quinazolinone derivatives.
Scientific Research Applications
Chemistry
The compound can be used as a building block for the synthesis of more complex molecules in organic chemistry.
Biology
In biological research, quinazolinone derivatives are studied for their potential as enzyme inhibitors, receptor antagonists, and antimicrobial agents.
Medicine
Industry
In the industrial sector, the compound can be used in the development of new materials with specific properties, such as polymers and dyes.
Mechanism of Action
The mechanism of action of “3-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-(3-methylpyridin-2-yl)propanamide” would depend on its specific biological target. Generally, quinazolinone derivatives exert their effects by interacting with specific enzymes or receptors, leading to the modulation of various biochemical pathways.
Comparison with Similar Compounds
Quinazolinone Core Modifications
- Chlorinated Derivatives: Compounds such as 3-Chloro-N-(4-oxo-2-(phenoxymethyl)quinazolin-3(4H)-yl)propanamide (7d) feature a phenoxymethyl group at position 2 of the quinazolinone and a chlorine atom on the propanamide linker.
- 6,7-Dimethoxy Substitution: The target compound shares its 6,7-dimethoxyquinazolinone core with 3-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-(3-fluorobenzyl)propanamide (MW 385.39, C₂₀H₂₀FN₃O₄). The methoxy groups likely improve water solubility and metabolic stability compared to chlorinated or unsubstituted analogues .
Linker and Terminal Group Variations
- Propanamide vs. Acetamide Linkers : Compounds like 2-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide (MW 427.46) utilize a shorter acetamide linker, which may reduce conformational flexibility and affect binding to enzymatic targets .
- Terminal Group Diversity: 3-Methylpyridin-2-yl: The target compound’s terminal group introduces aromatic nitrogen, enabling π-π stacking or hydrogen bonding with biological targets. 3-Fluorobenzyl: In 3-(6,7-dimethoxy-4-oxoquinazolin-3(4H)-yl)-N-(3-fluorobenzyl)propanamide, the fluorine atom enhances electronegativity and bioavailability compared to non-halogenated groups .
Inferred Pharmacological Implications
For example:
- Pyrrolidine-substituted quinazolinones (e.g., 6,7-Dimethoxy-2-(pyrrolidin-1-yl)-N-(3-(pyrrolidin-1-yl)-propyl)quinazolin-4-amine) are designed as substrate-competitive inhibitors, indicating that terminal amine groups can modulate target specificity .
- Fluorinated derivatives may exhibit improved metabolic stability and binding affinity compared to non-halogenated compounds .
Table 1: Comparison of Structural and Physicochemical Properties
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